molecular formula C20H24N6O2 B1225825 Nortopixantrone CAS No. 156090-17-4

Nortopixantrone

Cat. No.: B1225825
CAS No.: 156090-17-4
M. Wt: 380.4 g/mol
InChI Key: PMGQHDIXCJMHRO-UHFFFAOYSA-N
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Chemical Reactions Analysis

BBR-3438 undergoes various chemical reactions, including:

    Oxidation: BBR-3438 can undergo oxidation reactions, which are often facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

    Reduction: Reduction reactions of BBR-3438 can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: BBR-3438 can participate in substitution reactions, where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

BBR-3438 has a wide range of scientific research applications:

Mechanism of Action

Properties

CAS No.

156090-17-4

Molecular Formula

C20H24N6O2

Molecular Weight

380.4 g/mol

IUPAC Name

14-[2-(2-hydroxyethylamino)ethyl]-10-[2-(methylamino)ethylamino]-4,14,15-triazatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),2(7),3,5,9,11,13(16)-heptaen-8-one

InChI

InChI=1S/C20H24N6O2/c1-21-6-7-24-15-2-3-16-18-17(15)20(28)13-4-5-23-12-14(13)19(18)25-26(16)10-8-22-9-11-27/h2-5,12,21-22,24,27H,6-11H2,1H3

InChI Key

PMGQHDIXCJMHRO-UHFFFAOYSA-N

SMILES

CNCCNC1=C2C3=C(C=C1)N(N=C3C4=C(C2=O)C=CN=C4)CCNCCO

Canonical SMILES

CNCCNC1=C2C3=C(C=C1)N(N=C3C4=C(C2=O)C=CN=C4)CCNCCO

Synonyms

BBR 3438
BBR-3438
BBR3438

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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